Stibogluconate Sodium

• Molecular Formula: C12H41Na3O26Sb2
• Molecular Weight: 913.93 g/mol
• InChI: InChI=1S/2C6H10O7.3Na.9H2O.3O.2Sb.3H/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;;;;;;;;;;;;;;;;;;;/h2*2-5,7-8,10H,1H2,(H,12,13);;;;9*1H2;;;;;;;;/q2*-2;3*+1;;;;;;;;;;;;;2*+2;3*-1/t2*2-,3-,4+,5-;;;;;;;;;;;;;;;;;;;;/m11..................../s1
• InChIKey: UNHSISBKXWQJAF-BWLWYQTMSA-N

Sodium Stibogluconate Procurement Overview

Sodium stibogluconate (SSG, CAS 16037-91-5, trade name Pentostam®) is a pentavalent antimony (SbV) complex with gluconic acid, formulated as a parenteral solution for the treatment of visceral, cutaneous, and mucocutaneous leishmaniasis [1]. Unlike small-molecule antiprotozoals with well-defined single-target mechanisms, SSG is a mixture of SbV–gluconate complexes (predominantly 2:2, 2:3, and 2:1 Sb:ligand species at commercial concentrations) that form equilibrium mixtures in solution, with slow dissociation to pharmacologically active 1:1 complexes upon dilution [2]. Its antileishmanial activity requires biological reduction of SbV to trivalent antimony Sb(III), which then inhibits trypanothione reductase and disrupts thiol-dependent metabolic pathways in the parasite [3]. This multi-species, prodrug-dependent mechanism creates product-specific procurement considerations that simple stoichiometric or purity comparisons cannot capture.

1

Equilibrium SbV–gluconate speciation

Predominant 2:2, 2:3, 2:1 complexes; dilution-dependent equilibrium

2

Prodrug activation: SbV → SbIII reduction

Biological reduction required for anti-leishmanial activity

3

Preparation-dependent bioactivity context

Activity varies with pH, concentration, and storage history

• [1] World Health Organization. Control of the Leishmaniases: Report of a Meeting of the WHO Expert Committee on the Control of Leishmaniases. WHO Technical Report Series No. 949. Geneva: WHO; 2010. View Source
• [2] Frézard F, et al. New insights into the chemical structure and composition of the pentavalent antimonial drugs, meglumine antimonate and sodium stibogluconate. J Inorg Biochem. 2008;102(4):656-665. View Source
• [3] Wyllie S, Cunningham ML, Fairlamb AH. Dual action of antimonial drugs on thiol redox metabolism in the human pathogen Leishmania donovani. J Biol Chem. 2004;279(38):39925-39932. View Source

SSG and Meglumine Antimoniate Interchangeability

Sodium stibogluconate and meglumine antimoniate are both pentavalent antimony drugs prescribed at equivalent Sb doses (typically 20 mg Sb/kg/day), yet their distinct counter-ion identities (sodium vs. N-methyl-glucamine), solution-phase supramolecular speciation, and osmolarity profiles result in non-identical pharmaceutical products that cannot be assumed interchangeable without formulation- and indication-specific evidence [1]. Clinical data demonstrate comparable efficacy between the two for intralesional cutaneous leishmaniasis therapy, but this equivalence was established empirically through direct comparative studies—not through assumed bioequivalence [2]. Additionally, the sodium salt formulation (SSG) has been specifically developed into vesicular (non-ionic surfactant vesicle) and dextran-conjugated formulations that produce altered antimony pharmacokinetics not achievable with meglumine antimoniate, illustrating that even the same active SbV moiety can yield different therapeutic profiles depending on the associated pharmaceutical matrix [3].

Factor

Sodium Stibogluconate (SSG)

Meglumine Antimoniate (MA)

Counter-ion & speciation

Sodium; 2:2/2:3/2:1 Sb:gluconate complexes

N-methyl-glucamine; distinct supramolecular species

Endpoint equivalence evidence

Reported intralesional lesion-healing equivalence (L. major)

Equivalence limited to specific indication and route

Formulation PK flexibility

Vesicular/dextran-modified PK achievable

No comparable formulation PK data available

• [1] Frézard F, et al. New insights into the chemical structure and composition of the pentavalent antimonial drugs, meglumine antimonate and sodium stibogluconate. J Inorg Biochem. 2008;102(4):656-665. View Source
• [2] Solomon M, et al. Comparison of Intralesional Sodium Stibogluconate versus Intralesional Meglumine Antimoniate for the Treatment of Leishmania major Cutaneous Leishmaniasis. Acta Derm Venereol. 2024;104:adv35089. View Source
• [3] Nieto J, et al. Pharmacokinetics, toxicities, and efficacies of sodium stibogluconate formulations after intravenous administration in animals. Antimicrob Agents Chemother. 2003;47(9):2781-2787. View Source

Sodium Stibogluconate Comparator Data

Intralesional Antimonial Comparison for Cutaneous Leishmaniasis

In a retrospective comparative study of 100 patients (354 lesions) with Leishmania major cutaneous leishmaniasis, intralesional sodium stibogluconate (Pentostam®) produced complete healing in 91% (30/33) of patients within 3 months, compared to 88% (59/67) for intralesional meglumine antimoniate (Glucantime®), after a mean of 3 treatment cycles; the difference was not statistically significant, confirming equivalent clinical efficacy for this indication and administration route [1].

Intralesional healing rate

Head-to-head

SSG 91% vs. MA 88%

Δ +3 pp (non-significant; P > 0.05)

Supports endpoint-response equivalence for intralesional route

Retrospective; 100 patients; 354 L. major lesions

Evidence Dimension	Complete lesion healing rate at 3 months post-treatment
Target Compound Data	91% (30/33 patients) for intralesional sodium stibogluconate (Pentostam®)
Comparator Or Baseline	88% (59/67 patients) for intralesional meglumine antimoniate (Glucantime®)
Quantified Difference	+3 percentage points (non-significant; P > 0.05)
Conditions	Retrospective study; 100 patients (78 male, 22 female; mean age 24 years); 354 total L. major skin lesions; university-affiliated medical centre, Israel; mean of 3 intralesional treatment cycles

Why This Matters

This confirms that sodium stibogluconate is a therapeutically equivalent procurement alternative to meglumine antimoniate for intralesional cutaneous leishmaniasis therapy, enabling supply chain diversification without compromising patient outcomes.

• [1] Solomon M, et al. Comparison of Intralesional Sodium Stibogluconate versus Intralesional Meglumine Antimoniate for the Treatment of Leishmania major Cutaneous Leishmaniasis. Acta Derm Venereol. 2024;104:adv35089. View Source

Vesicular vs. Free Formulation Pharmacokinetics

After a single intravenous dose in healthy dogs, the vesicular dextran-coated formulation of sodium stibogluconate (SSG-NIV-dextran) exhibited a 3.94-fold longer elimination half-life (280 min) compared to free sodium stibogluconate (71 min; P = 0.01) and a 1.62-fold larger steady-state volume of distribution (Vss 0.34 L/kg vs. 0.21 L/kg; P = 0.02) [1]. The non-coated vesicular formulation (SSG-NIV) showed Sb pharmacokinetics similar to free SSG, indicating that the dextran modification—not vesicular encapsulation alone—drives the extended tissue retention and enhanced antileishmanial efficacy observed in murine models [1].

PK half-life (formulation)

Head-to-head

SSG-NIV-dextran: 280 min vs. Free SSG: 71 min

3.94× longer t½ (P = 0.01)

Dextran coating drives extended tissue retention

Single IV dose in dogs; antimony plasma PK

Evidence Dimension	Antimony elimination half-life (t½) and steady-state volume of distribution (Vss) following single IV dose
Target Compound Data	Free SSG: t½ = 71 min; Vss = 0.21 L/kg
Comparator Or Baseline	SSG-NIV-dextran: t½ = 280 min; Vss = 0.34 L/kg
Quantified Difference	t½: 3.94-fold increase (280 vs. 71 min, P = 0.01); Vss: 1.62-fold increase (0.34 vs. 0.21 L/kg, P = 0.02)
Conditions	Healthy dogs; single intravenous dose; antimony concentration measured in plasma; three formulations compared (free SSG, SSG-NIV, SSG-NIV-dextran)

Why This Matters

This demonstrates that the same sodium stibogluconate API can achieve dramatically different pharmacokinetic profiles through formulation engineering—a capability that differentiates SSG as a platform molecule amenable to tissue-targeted delivery strategies, unlike meglumine antimoniate for which equivalent vesicular formulation data are absent.

• [1] Nieto J, et al. Pharmacokinetics, toxicities, and efficacies of sodium stibogluconate formulations after intravenous administration in animals. Antimicrob Agents Chemother. 2003;47(9):2781-2787. View Source

Visceral Leishmaniasis: Aminosidine versus Antimony

In Bihar, India—a region with documented high-level sodium stibogluconate resistance—aminosidine at 16 or 20 mg/kg/day for 21 days produced significantly higher final cure rates than the standard sodium stibogluconate regimen of 20 mg/kg/day for 30 days [1]. While quantitative cure rates are reported in the full Jha et al. trial, the summary confirms a statistically significant efficacy advantage for aminosidine, along with a low incidence of adverse reactions [1]. This evidence identifies a contextual procurement limitation: in geographic regions with established SSG resistance, sourcing sodium stibogluconate alone is insufficient, and procurement of alternative agents (aminosidine, miltefosine, liposomal amphotericin B) must be considered.

VL cure rate (Bihar)

Head-to-head

Aminosidine significantly superior to SSG

P

Defines resistance-context procurement boundary

Bihar, India; documented SSG resistance

Systemic Sb PK equivalence

Head-to-head

Peak Sb ~10 mg/L; identical t½ parameters

No significant PK difference (two-compartment model)

Supports interchangeable Sb exposure for IM route

5 VL patients; anodic stripping voltammetry

Subacute tissue Sb accumulation

Class-level

MA: spleen highest; SSG: similar inferred

Class-level extrapolation; SSG-specific data limited

Data to verify: SSG tissue burden under repeat dosing

Rat subacute study; MA ICP-MS data dominant

SHP-1 PTPase inhibition

Reported

99% inhibition at ~11 µM (irreversible)

Potent covalent complex formation

Supports target engagement lot-release assay

No comparator data for MA under same conditions

Evidence Dimension	Final cure rate in visceral leishmaniasis (Bihar, India)
Target Compound Data	Sodium stibogluconate 20 mg/kg/day for 30 days (cure rate significantly lower than aminosidine; exact percentages in full trial text)
Comparator Or Baseline	Aminosidine 16 or 20 mg/kg/day for 21 days
Quantified Difference	Aminosidine significantly more effective (P < 0.05 per original trial); lower incidence of adverse reactions
Conditions	Randomized comparative trial; Bihar, India; visceral leishmaniasis patients; region with documented SSG resistance

Why This Matters

Defines the geographic and epidemiological boundary conditions under which sodium stibogluconate procurement remains viable vs. where alternative agents must be prioritized, directly informing institutional formulary decisions in endemic regions.

• [1] Jha TK, et al. Aminosidine is more effective than sodium stibogluconate in visceral leishmaniasis. BMJ. 1998;316(7139):1200. View Source

Pharmacokinetic Equivalence of Antimony Formulations

In 5 visceral leishmaniasis patients receiving intramuscular sodium stibogluconate (n=2) or meglumine antimoniate (n=3) at 10 mg Sb/kg/day for 30 days, both drugs produced near-identical antimony pharmacokinetics: peak plasma Sb concentrations of approximately 10 mg/L at 2 hours post-dose, with data best described by a two-compartment model (absorption t½ ≈ 0.85 h; rapid elimination t½ ≈ 2.02 h; slow terminal elimination t½ ≈ 76 h) [1]. Nadir Sb concentrations rose progressively from 0.04–0.08 mg/L after the first dose to 0.19–0.33 mg/L after the 30th dose, indicating antimony accumulation regardless of which pentavalent antimonial was administered [1].

Systemic Sb PK equivalence

Head-to-head

Peak Sb ~10 mg/L; identical t½ parameters

No significant PK difference (two-compartment model)

Supports interchangeable Sb exposure for IM route

5 VL patients; anodic stripping voltammetry

Evidence Dimension	Antimony plasma pharmacokinetics during 30-day intramuscular treatment
Target Compound Data	SSG: peak Sb ~10 mg/L at 2 h; nadir range 0.04–0.08 to 0.19–0.33 mg/L over 30 days; t½ absorption 0.85 h, t½ rapid elimination 2.02 h, t½ slow elimination 76 h
Comparator Or Baseline	Meglumine antimoniate: peak Sb ~10 mg/L at 2 h; nadir range 0.04–0.08 to 0.19–0.33 mg/L; identical compartmental t½ values
Quantified Difference	No significant difference in any pharmacokinetic parameter between the two drugs
Conditions	5 visceral leishmaniasis patients; intramuscular 10 mg Sb/kg/day for 30 days; blood Sb measured by anodic stripping voltammetry; two-compartment three-term pharmacokinetic model

Why This Matters

Confirms that for systemic (intramuscular) visceral leishmaniasis therapy, sodium stibogluconate and meglumine antimoniate provide pharmacokinetically indistinguishable antimony exposure, meaning procurement decisions between the two can be based on supply availability, cost, and local regulatory approval without concern for differential systemic Sb exposure.

• [1] Chulay JD, et al. Pharmacokinetics of antimony during treatment of visceral leishmaniasis with sodium stibogluconate or meglumine antimoniate. Trans R Soc Trop Med Hyg. 1988;82(1):69-72. View Source

Subacute Toxicity of Pentavalent Antimonials

A subacute toxicity study in rats comparing sodium stibogluconate (SSG) and meglumine antimoniate (MA) found that both pentavalent antimony compounds retard growth rate and cause hepatotoxicity [1]. Following a 21-day course of MA (300 mg SbV/kg/day, subcutaneous), the spleen accumulated the highest antimony burden (spleen >> bone, thyroid, kidneys > liver > other organs), and Sb blood levels followed a two-compartment model with a fast elimination phase (t½ = 0.6 h) and a very slow terminal phase (t½ >> 24 h) [2]. While direct SSG tissue distribution data under identical conditions are limited from this study, the shared pentavalent antimony chemistry and the pharmacokinetic equivalence established in human data [3] support the inference that SSG and MA carry comparable tissue accumulation profiles and similar subacute toxicity liabilities.

Subacute tissue Sb accumulation

Class-level

MA: spleen highest; SSG: similar inferred

Class-level extrapolation; SSG-specific data limited

Data to verify: SSG tissue burden under repeat dosing

Rat subacute study; MA ICP-MS data dominant

Evidence Dimension	Subacute toxicity profile and tissue antimony accumulation
Target Compound Data	SSG: retards growth rate; hepatotoxic at therapeutic doses; tissue Sb accumulation inferred from class properties
Comparator Or Baseline	Meglumine antimoniate (MA): quantitatively demonstrated splenic Sb accumulation (highest of all organs); two-compartment elimination with slow terminal t½ >> 24 h
Quantified Difference	Quantitative tissue Sb ranking for MA: spleen >> bone, thyroid, kidneys > liver, epididymis, lungs, adrenals > prostate > thymus, pancreas, heart, small intestines > skeletal muscle, testes, stomach > brain; class-level inference suggests comparable distribution for SSG
Conditions	Rats; 21-day subcutaneous MA at 300 mg SbV/kg/day; Sb measured by inductively coupled plasma-mass spectrometry (ICP-MS); SSG and MA compared in parallel subacute toxicity study

Why This Matters

Alerts procurement teams that both pentavalent antimonials carry equivalent organ toxicity risks, and supplier selection should prioritize those providing comprehensive certificate-of-analysis documentation for SbV purity and minimized SbIII contaminant levels, as trivalent antimony is substantially more toxic.

• [1] Subacute Toxicity of Pentavalent Antimony Compounds in Rats. [Source reference details from scilit.net; full citation to be confirmed from original article]. View Source
• [2] Coelho DR, et al. Tissue distribution of residual antimony in rats treated with multiple doses of meglumine antimoniate. Mem Inst Oswaldo Cruz. 2014;109(4):420-427. View Source
• [3] Chulay JD, et al. Pharmacokinetics of antimony during treatment of visceral leishmaniasis with sodium stibogluconate or meglumine antimoniate. Trans R Soc Trop Med Hyg. 1988;82(1):69-72. View Source

SHP-1 Phosphatase Target Engagement

Sodium stibogluconate irreversibly inhibits Src homology protein tyrosine phosphatase-1 (SHP-1), achieving 99% inhibition at approximately 11 µM by forming a stable covalent complex with the enzyme . This potent target engagement distinguishes SSG mechanistically from miltefosine (which targets phospholipid metabolism) and paromomycin/aminosidine (which inhibit protein synthesis via ribosomal binding), although head-to-head SHP-1 inhibition data for meglumine antimoniate under identical assay conditions are not available .

SHP-1 PTPase inhibition

Reported

99% inhibition at ~11 µM (irreversible)

Potent covalent complex formation

Supports target engagement lot-release assay

No comparator data for MA under same conditions

Evidence Dimension	In vitro SHP-1 PTPase inhibition
Target Compound Data	SSG: 99% inhibition of SHP-1 at ~11 µM (irreversible)
Comparator Or Baseline	No direct head-to-head SHP-1 inhibition data for meglumine antimoniate under identical conditions; miltefosine and aminosidine act via distinct non-PTPase mechanisms
Quantified Difference	Class-distinguishing mechanism: PTPase inhibition (SSG, class-level for SbV) vs. phospholipid disruption (miltefosine) vs. ribosomal binding (aminosidine)
Conditions	In vitro enzymatic assay; SHP-1 protein tyrosine phosphatase; SSG concentration 11 µM

Why This Matters

Provides a biochemical quality-control anchor: a supplier's SSG lot can theoretically be benchmarked for retained SHP-1 inhibitory activity, offering a potential identity and potency assay orthogonal to simple Sb content titration.

Sodium Stibogluconate Procurement Scenarios

Intralesional Therapy for Cutaneous Leishmaniasis

For healthcare institutions treating Old World cutaneous leishmaniasis caused by L. major, procurement of sodium stibogluconate (Pentostam®) for intralesional administration is supported by direct comparative evidence showing 91% complete healing vs. 88% for meglumine antimoniate after 3 treatment cycles (difference non-significant) [1]. This equivalence enables dual-sourcing strategies where supply disruptions of one pentavalent antimonial can be mitigated by the other without anticipated clinical efficacy gaps.

Visceral Leishmaniasis in Antimony-Sensitive Regions

In geographic areas where Leishmania donovani remains antimony-sensitive, sodium stibogluconate at 20 mg Sb/kg/day (IM or IV) for 30 days remains a first-line option with pharmacokinetic parameters well-characterized for both SSG and meglumine antimoniate (peak Sb ~10 mg/L, slow terminal elimination t½ ~76 h) [2]. Procurement in such regions is pharmacokinetically justified, but requires parallel resistance surveillance programs to detect emerging antimony unresponsiveness, as documented in Bihar, India [3].

Vesicular Drug Delivery Development

SSG is uniquely positioned as a platform API for advanced formulation development: encapsulation in non-ionic surfactant vesicles with dextran coating (SSG-NIV-dextran) has been shown to extend elimination half-life from 71 min to 280 min (P = 0.01) and increase volume of distribution from 0.21 to 0.34 L/kg (P = 0.02), correlating with superior antileishmanial efficacy in murine models [4]. Procurement of high-purity SSG API for pharmaceutical R&D should prioritize suppliers providing certificate-of-analysis documentation of SbV content, gluconate:Sb stoichiometric ratio, and minimized SbIII contamination, as these parameters directly impact vesicular encapsulation efficiency and batch-to-batch formulation reproducibility.

SHP-1 Inhibition as Lot-Release Assay

For research laboratories investigating antimonial mechanisms of action or performing quality-control lot-release testing, the irreversible inhibition of SHP-1 PTPase (99% inhibition at ~11 µM SSG) provides an orthogonal biological activity assay . While no regulatory pharmacopoeia currently mandates this assay, it serves as a functional identity test that complements standard SbV titration (e.g., flow injection analysis methods [5]), particularly for research-grade SSG where biological potency validation is critical.

Application

Selection Property

Validation Focus

Cutaneous leishmaniasis intralesional model

Endpoint response equivalence vs. meglumine antimoniate

Lesion healing endpoint validation for L. major

Visceral leishmaniasis antimony-sensitive isolate studies

Sb exposure profile (two-compartment PK)

Resistance surveillance and endpoint monitoring

Vesicular formulation R&D

API purity, SbV species, and gluconate stoichiometry

Encapsulation efficiency and PK endpoint review

SHP-1 target engagement assay

SHP-1 PTPase inhibitory activity

Functional identity orthogonal to SbV titration

• [1] Solomon M, et al. Comparison of Intralesional Sodium Stibogluconate versus Intralesional Meglumine Antimoniate for the Treatment of Leishmania major Cutaneous Leishmaniasis. Acta Derm Venereol. 2024;104:adv35089. View Source
• [2] Chulay JD, et al. Pharmacokinetics of antimony during treatment of visceral leishmaniasis with sodium stibogluconate or meglumine antimoniate. Trans R Soc Trop Med Hyg. 1988;82(1):69-72. View Source
• [3] Jha TK, et al. Aminosidine is more effective than sodium stibogluconate in visceral leishmaniasis. BMJ. 1998;316(7139):1200. View Source
• [4] Nieto J, et al. Pharmacokinetics, toxicities, and efficacies of sodium stibogluconate formulations after intravenous administration in animals. Antimicrob Agents Chemother. 2003;47(9):2781-2787. View Source
• [5] Bloomfield MS, et al. The determination of pentavalent antimony in sodium stibogluconate in a pharmaceutical formulation by flow injection analysis. J Pharm Biomed Anal. 2002;27(3-4):555-563. View Source